N-(3-acetylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C19H13N3O3S/c1-11(23)12-5-4-6-13(9-12)20-17(24)15-10-14-18(26-15)21-16-7-2-3-8-22(16)19(14)25/h2-10H,1H3,(H,20,24)
• InChI Key: YYSLSKXHYSIJBM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC3=C(S2)N=C4C=CC=CN4C3=O
• Molecular Formula: C19H13N3O3S
• Molecular Weight: 363.4 g/mol

Description

“N-(3-acetylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide” is a compound that belongs to the class of thieno[3,2-d]pyrimidines. Thieno[3,2-d]pyrimidines are an important class of chemical compounds with diverse biological activities.

Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidines involves cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid. The reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produces the β-keto amides.

Molecular Structure Analysis

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. The structure of thieno[3,2-d]pyrimidines is characterized by the presence of a pyrimidine ring fused with a thiophene ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of thieno[3,2-d]pyrimidines include the cyclization of 3-amino-thiophene-2-carboxylate derivatives and the reaction of these compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene.

Mechanism of Action

Target of Action

It is known that pyrimidine derivatives, to which this compound belongs, often target vital inflammatory mediators such as prostaglandin e2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κb, leukotrienes, and some interleukins .

Mode of Action

The anti-inflammatory effects of pyrimidines are generally attributed to their inhibitory response against the expression and activities of certain vital inflammatory mediators .

Biochemical Pathways

The compound likely affects the biochemical pathways associated with inflammation. It may inhibit the synthesis or activity of inflammatory mediators, thereby reducing inflammation

Result of Action

The result of the compound’s action is likely a reduction in inflammation, given its potential anti-inflammatory effects . This could lead to alleviation of symptoms in conditions characterized by inflammation.

Future Directions

Thieno[3,2-d]pyrimidines represent an attractive scaffold to explore structure–activity-relationship (SAR) studies. Future research could focus on the development of new pyrimidines as anti-inflammatory agents.

Biochemical Analysis

Biochemical Properties

They have been shown to inhibit protein kinases, essential enzymes for controlling cell growth, differentiation, migration, and metabolism .

Cellular Effects

Some thienopyrimidines have been found to have significant effects on cell proliferation, inducing apoptosis in certain cancer cells .

Molecular Mechanism

Thienopyrimidines are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .